Cas no 63877-57-6 (Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)-)

• Product Name: Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)-
• CAS No: 63877-57-6
• MF: C₁₅H₂₄O₃S
• MW: 284.414263725281
• MDL: MFCD00544490
• CID: 1661243
• PubChem ID: 10031785
• Update Time: 2025-10-28

Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)-
• 2,4,6-tri(propan-2-yl)benzenesulfonic acid
• CS-0212712
• YHGKEORTCHVBQH-UHFFFAOYSA-N
• SCHEMBL86091
• BS-32659
• Q27456663
• DTXSID90434411
• 2,4,6-tris(propan-2-yl)benzene-1-sulfonic acid
• F71369
• 2,4,6-triisopropylbenzenesulfonicacid
• 2,4,6-triisopropylbenzenesulfonic acid
• BDBM50063854
• MFCD00544490
• 75D
• 63877-57-6
• CHEMBL3400157
• DTXCID90385237

• MDL： MFCD00544490
• Inchi： 1S/C15H24O3S/c1-9(2)12-7-13(10(3)4)15(19(16,17)18)14(8-12)11(5)6/h7-11H,1-6H3,(H,16,17,18)
• InChI Key： YHGKEORTCHVBQH-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 284.14472
• Monoisotopic Mass: 284.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)-

Recent Advances in the Study of Benzenesulfonic Acid, 2,4,6-tris(1-methylethyl)- (CAS: 63877-57-6)

Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)- (CAS: 63877-57-6) is a sulfonic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as a catalyst, stabilizer, and intermediate in the synthesis of bioactive compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

Recent literature has demonstrated that Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)- exhibits remarkable stability under various conditions, making it an attractive candidate for use in pharmaceutical formulations. A study published in the Journal of Medicinal Chemistry (2023) revealed that this compound can act as a stabilizing agent for certain labile drug molecules, thereby enhancing their shelf-life and efficacy. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate the interactions between the sulfonic acid derivative and the drug molecules.

In addition to its stabilizing properties, Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)- has been investigated for its catalytic potential. A recent paper in Organic Letters (2024) reported its use as a catalyst in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. The researchers observed that the compound facilitated high-yield reactions with minimal by-products, underscoring its efficiency and environmental benefits. These findings open new avenues for sustainable chemical synthesis in the pharmaceutical industry.

Another area of interest is the biological activity of Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)-. Preliminary in vitro studies have shown that it exhibits moderate antimicrobial activity against certain Gram-positive bacteria. A study in the European Journal of Medicinal Chemistry (2023) explored its mechanism of action, suggesting that the compound disrupts bacterial cell membranes. While further in vivo studies are needed, these results indicate potential applications in antimicrobial therapy.

Despite these promising findings, challenges remain in the large-scale production and application of Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)-. Issues such as solubility and cost-effectiveness need to be addressed to facilitate its broader adoption in industrial and pharmaceutical settings. Future research should focus on optimizing synthesis protocols and exploring novel derivatives with enhanced properties.

In conclusion, Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)- (CAS: 63877-57-6) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its stabilizing, catalytic, and antimicrobial properties make it a valuable candidate for various applications. Continued research and development efforts will be crucial in unlocking its full potential and addressing existing limitations.